![molecular formula C17H18ClN3O2S B2753019 N-(2-chlorobenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide CAS No. 946217-86-3](/img/structure/B2753019.png)
N-(2-chlorobenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorobenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide, also known as CBA, is a chemical compound that has attracted significant attention in the field of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Antitumor and Anticancer Activities
Research has explored the synthesis and evaluation of quinazoline derivatives, which include structures related to "N-(2-chlorobenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide," for their potential antitumor and anticancer activities. For instance, novel quinazolinone analogues have demonstrated broad-spectrum antitumor activity, with certain derivatives showing significant potency against cancer cell lines. These studies highlight the therapeutic potential of quinazoline derivatives in cancer treatment, suggesting avenues for further exploration of related compounds (Al-Suwaidan et al., 2016). Additionally, thiophene analogues of quinazolines have been synthesized and tested for their antitumor efficacy, indicating the versatility of the quinazoline core in developing anticancer agents (Forsch et al., 2002).
Antibacterial Applications
Quinazoline derivatives have also been investigated for their antibacterial properties. Novel series of quinazoline-linked compounds have been synthesized and demonstrated broad-spectrum antibacterial activity against various microorganisms. This research underscores the potential of quinazoline derivatives as scaffolds for developing new antibacterial agents, addressing the growing concern over antibiotic resistance (Bhoi et al., 2015).
Synthesis and Chemical Properties
The synthesis and chemical characterization of quinazoline derivatives, including those with thioacetamide functionalities, have been a focus of study. These research efforts aim to expand the chemical space of quinazoline derivatives through novel synthetic routes, potentially leading to compounds with enhanced biological activities. For example, the synthesis of acetamides bearing quinazoline moieties has been reported, illustrating the synthetic versatility of these compounds and their potential as functional materials in various scientific applications (Nguyen et al., 2022).
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O2S/c18-13-7-3-1-5-11(13)9-19-15(22)10-24-16-12-6-2-4-8-14(12)20-17(23)21-16/h1,3,5,7H,2,4,6,8-10H2,(H,19,22)(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALQSAKWZFPRRLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NC(=O)N2)SCC(=O)NCC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.